(Z)-5-(2-methylbenzyl)-2-((E)-(thiophen-2-ylmethylene)hydrazono)thiazolidin-4-one

• IUPAC Name: (2Z)-5-[(2-methylphenyl)methyl]-2-[(E)-thiophen-2-ylmethylidenehydrazinylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C16H15N3OS2/c1-11-5-2-3-6-12(11)9-14-15(20)18-16(22-14)19-17-10-13-7-4-8-21-13/h2-8,10,14H,9H2,1H3,(H,18,19,20)/b17-10+
• InChI Key: HHLDEULGVNOHDE-LICLKQGHSA-N
• Canonical SMILES: CC1=CC=CC=C1CC2C(=O)NC(=NN=CC3=CC=CS3)S2
• Isomeric SMILES: CC1=CC=CC=C1CC2C(=O)N/C(=N/N=C/C3=CC=CS3)/S2
• Molecular Formula: C16H15N3OS2
• Molecular Weight: 329.4 g/mol

Description

(Z)-5-(2-methylbenzyl)-2-((E)-(thiophen-2-ylmethylene)hydrazono)thiazolidin-4-one is a useful research compound. Its molecular formula is C16H15N3OS2 and its molecular weight is 329.44. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Research has demonstrated that derivatives of the mentioned compound exhibit promising antitumor activities against various cancer cell lines. For instance, a study by Gomha et al. synthesized bis-pyrazolyl-thiazoles incorporating the thiophene moiety, which showed potent anti-tumor activities against hepatocellular carcinoma (HepG2) cell lines (Gomha, Edrees, & Altalbawy, 2016). Similarly, Mahmoud et al. developed thiazolyl(hydrazonoethyl)thiazoles via a one-pot three-component synthesis, revealing their potential as anti-breast cancer agents by evaluating their activities against MCF-7 tumor cells (Mahmoud et al., 2021).

Antimicrobial Activity

Another study by Feitoza et al. synthesized 5-benzylidene-2-[(pyridine-4-ylmethylene)hydrazono]-thiazolidin-4-ones, finding considerable antibiotic activity against various strains, including B. subtilis and C. albicans, alongside cytotoxic activities against human erythromyeloblastoid leukemia (K-562) and human lung carcinoma (NCI-H292) cell lines (Feitoza et al., 2012).

Structural and Molecular Studies

In addition to their biological activities, compounds of this class have been subject to structural and molecular investigations to understand their properties better. Benhalima et al. reported the synthesis and X-ray diffraction analysis of a related compound, highlighting its potential for further study due to its interesting structural features (Benhalima et al., 2011).